BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 5-Ethyl-2-
methylmorpholine

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: 5-Ethyl-2-methylmorpholine
CAS No.: 743444-85-1
Cat. No.: B1273580
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Foreword: Navigating the Landscape of a Niche
Morpholine Derivative

In the vast and ever-expanding universe of chemical compounds, some molecules, despite
their intriguing structures, remain largely unexplored in publicly accessible literature. 5-Ethyl-2-
methylmorpholine, identified by the CAS number 743444-85-1, is one such entity. While its
basic chemical identity is established, a comprehensive, dedicated technical profile is notably
absent. This guide, therefore, takes a unique approach. Instead of presenting a dossier of
established data for this specific molecule, we will embark on a journey of informed inference
and scientific extrapolation.

Drawing upon the rich and well-documented chemistry of the morpholine scaffold, particularly
2,5-disubstituted analogs, this document will serve as a foundational technical guide for any
researcher or drug development professional interested in 5-Ethyl-2-methylmorpholine. We
will construct a plausible narrative encompassing its synthesis, characterization, potential
applications, and safety considerations, all grounded in the established principles of organic
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chemistry and medicinal chemistry. This guide is designed not as a definitive record, but as a
starting point to inspire and direct future research into this promising, yet under-characterized,
molecule.

Core Molecular Attributes of 5-Ethyl-2-
methylmorpholine

5-Ethyl-2-methylmorpholine is a heterocyclic organic compound featuring a morpholine ring
substituted with a methyl group at the 2-position and an ethyl group at the 5-position. The
morpholine ring, a saturated heterocycle containing both an ether and a secondary amine
functional group, is a cornerstone in medicinal chemistry, prized for its favorable
physicochemical properties.[1]

Property Value Source
CAS Number 743444-85-1 [2]
Molecular Formula C7H1sNO [3114]
Molecular Weight 129.203 g/mol [3]
InChi Key MNGOCGNQLBTUAX- 3]

UHFFFAOYSA-N

The presence of two stereocenters at the C2 and C5 positions implies the existence of four
possible stereoisomers: (2R, 5R), (2S, 5S), (2R, 5S), and (2S, 5R). The relative
stereochemistry (cis or trans) of the substituents will significantly influence the molecule's
three-dimensional shape and, consequently, its biological activity.

Strategic Synthesis of 2,5-Disubstituted
Morpholines: A Plausible Route to 5-Ethyl-2-
methylmorpholine

While a specific, documented synthesis for 5-Ethyl-2-methylmorpholine is not readily
available, established methodologies for the stereoselective synthesis of trans- and cis-2,5-
disubstituted morpholines provide a robust framework.[5][6][7][8][9] A highly plausible and
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efficient strategy would involve the reaction of an enantiopure epoxide with an appropriate
amino alcohol, followed by cyclization.

Proposed Retrosynthetic Analysis

A logical retrosynthetic approach to a trans-5-Ethyl-2-methylmorpholine is outlined below.
This strategy leverages commercially available and stereochemically defined starting materials.

Enantiopure Epoxide
(e.g., (S)-1,2-epoxybutane)
+

Intramolecular Cyclization

N-Protected Amino Diol

trans—5—Ethyl-2-methylm0rph0lin9
Enantiopure Amino Alcohol
(e.g., D-alaninol)

Click to download full resolution via product page

Caption: Retrosynthetic pathway for trans-5-Ethyl-2-methylmorpholine.

Step-by-Step Experimental Protocol (Hypothetical)

This protocol describes a potential synthesis of (2R, 5S)-5-Ethyl-2-methylmorpholine, a trans
isomer.

Step 1: Nucleophilic Ring Opening of an Epoxide

» To a solution of D-alaninol (1.0 eq) in a suitable solvent such as n-propanol, add (S)-1,2-
epoxybutane (1.2 eq).

» Heat the reaction mixture to reflux and monitor the reaction progress by Thin Layer
Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

e Upon completion, cool the reaction mixture to room temperature and remove the solvent
under reduced pressure to yield the crude amino diol intermediate.

 Purify the intermediate by column chromatography on silica gel.

Causality: The amino group of alaninol acts as a nucleophile, attacking the less sterically
hindered carbon of the epoxide. The choice of enantiopure starting materials dictates the
stereochemistry of the resulting amino diol.
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Step 2: N-Protection

¢ Dissolve the purified amino diol (1.0 eq) in dichloromethane.

e Add triethylamine (2.0 eq) and cool the mixture to 0 °C.

o Slowly add a protecting group reagent, such as tosyl chloride (1.1 eq), to the solution.
» Allow the reaction to warm to room temperature and stir until completion.

e Wash the reaction mixture with water and brine, then dry the organic layer over anhydrous
sodium sulfate.

* Remove the solvent under reduced pressure and purify the N-protected amino diol by
column chromatography.

Causality: Protection of the secondary amine is crucial to prevent side reactions during the
subsequent cyclization step. The tosyl group is a common choice due to its stability and ease
of removal.

Step 3: Intramolecular Cyclization
e Dissolve the N-protected amino diol (1.0 eq) in anhydrous tetrahydrofuran (THF).
e Add a strong base, such as sodium hydride (2.5 eq), portion-wise at 0 °C.

» Allow the mixture to warm to room temperature and stir for a designated period to facilitate
deprotonation of the hydroxyl groups.

o Cool the reaction mixture back to 0 °C and add a hydroxyl-activating agent, for instance, p-
toluenesulfonyl imidazole (1.0 eq).

e Monitor the reaction for the formation of the cyclized product.
» Quench the reaction carefully with water and extract the product with an organic solvent.

» Dry the organic layer, remove the solvent, and purify the N-protected morpholine derivative
by column chromatography.
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Causality: The base deprotonates the hydroxyl groups, and the activating agent selectively
converts one into a good leaving group, facilitating intramolecular Williamson ether synthesis to
form the morpholine ring. The regioselectivity of this step is critical for obtaining the desired
product.

Step 4: Deprotection

» Dissolve the purified N-protected morpholine derivative in a suitable solvent system, such as
ethanolic ammonia.

e Cool the solution to -78 °C and add a reducing agent, for example, sodium metal, in small
portions.

» Allow the reaction to warm to room temperature.

e Upon completion, quench the reaction and work up to isolate the final product, 5-Ethyl-2-
methylmorpholine.

 Purify the final compound by distillation or column chromatography.

Causality: The final step removes the protecting group to yield the free secondary amine of the
target molecule.
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Caption: Proposed synthetic workflow for 5-Ethyl-2-methylmorpholine.

Anticipated Characterization Data

Comprehensive characterization is essential to confirm the identity and purity of the
synthesized 5-Ethyl-2-methylmorpholine. Based on the analysis of similar substituted
morpholines, the following spectroscopic signatures can be anticipated.[10][11]

Nuclear Magnetic Resonance (NMR) Spectroscopy

¢ IH NMR: The proton NMR spectrum is expected to be complex due to the number of
aliphatic protons and their diastereotopic nature. Key signals would include:
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o Atriplet and a quartet corresponding to the ethyl group.
o Adoublet for the methyl group at C2.
o A series of multiplets in the range of 2.5-4.0 ppm for the protons on the morpholine ring.

o Abroad singlet for the N-H proton, which may be exchangeable with D20.

e 13C NMR: The carbon NMR spectrum should display seven distinct signals corresponding to
the seven carbon atoms in the molecule. The chemical shifts would be indicative of the
different carbon environments (methyl, ethyl, and morpholine ring carbons).

Mass Spectrometry (MS)

Mass spectrometry would be used to confirm the molecular weight of the compound. The
electron ionization (El) mass spectrum would likely show a molecular ion peak (M*) at m/z =
129, along with characteristic fragmentation patterns of the morpholine ring.

Infrared (IR) Spectroscopy

The IR spectrum should exhibit characteristic absorption bands for:
e N-H stretching (a broad peak around 3300-3500 cm™1).
e C-H stretching of the alkyl groups (around 2850-2960 cm~1).

¢ C-O-C stretching of the ether linkage (around 1100 cm™1).

The Morpholine Scaffold in Drug Discovery:
Potential Applications of 5-Ethyl-2-
methylmorpholine

The morpholine moiety is considered a "privileged structure” in medicinal chemistry, appearing
in numerous approved drugs and clinical candidates.[1][12][13] Its presence often confers
desirable properties such as improved aqueous solubility, metabolic stability, and a favorable
pharmacokinetic profile.[1][13] Substituted morpholines have been investigated for a wide array
of therapeutic applications.
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Central Nervous System (CNS) Disorders

The morpholine scaffold is frequently incorporated into CNS-active compounds due to its ability
to modulate the lipophilic-hydrophilic balance, which is crucial for blood-brain barrier
penetration.[12][13] The substitution pattern on the morpholine ring can be tailored to achieve
selective interactions with various CNS targets.[13]

Oncology

Many kinase inhibitors developed for cancer therapy feature a morpholine ring.[14] This
heterocycle can engage in hydrogen bonding with the hinge region of the kinase active site and
also serve as a scaffold to orient other pharmacophoric elements.[15]

Infectious Diseases

Morpholine derivatives have also shown promise as antimicrobial and antiviral agents. The
morpholine ring can be a key component of the pharmacophore responsible for the observed
biological activity.

( 5-Ethyl-2-methylmorpholine \
kA Substituted Morpholine Derivative)

Potential Therapeutic Area lPotential TherapeuticNea\intial Therapeutic Area

CNS Disorders Oncology Infectious Diseases
(e.g., antidepressants, antipsychotics) (e.g., kinase inhibitors) (e.g., antibacterial, antiviral)

Click to download full resolution via product page

Caption: Potential therapeutic areas for 5-Ethyl-2-methylmorpholine.

Safety and Handling Considerations

Specific safety data for 5-Ethyl-2-methylmorpholine is not available. Therefore, it is prudent
to handle this compound with the same precautions as other structurally related, volatile
amines like N-methylmorpholine.[16][17]

© 2026 BenchChem. All rights reserved. 8/12 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC7877733/
https://pubs.acs.org/doi/10.1021/acschemneuro.0c00729
https://pubs.acs.org/doi/10.1021/acschemneuro.0c00729
https://www.e3s-conferences.org/articles/e3sconf/pdf/2024/86/e3sconf_rawmu2024_01051.pdf
https://www.mdpi.com/2072-6694/17/5/759
https://www.benchchem.com/product/b1273580/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-5-ethyl-2-methylmorpholine
https://www.benchchem.com/product/b1273580/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-5-ethyl-2-methylmorpholine
https://www.benchchem.com/product/b1273580/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-5-ethyl-2-methylmorpholine
https://nmu-mi.newlook.safecollegessds.com/document/repo/1a0db0e4-2dcf-439f-b807-5e138100a883
https://www.fishersci.ca/store/msds?partNumber=AC127155000&productDescription=n-methylmorpholine-99-thermo-scientific&language=en&countryCode=CA
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273580?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e General Handling: Use in a well-ventilated area, preferably in a chemical fume hood. Avoid
inhalation of vapors and contact with skin and eyes. Wear appropriate personal protective
equipment (PPE), including safety goggles, gloves, and a lab coat.

o Flammability: Assumed to be a flammable liquid. Keep away from heat, sparks, and open
flames.

» Toxicity: The toxicological properties have not been fully investigated. It should be treated as
a potentially harmful substance.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place.

Conclusion and Future Directions

5-Ethyl-2-methylmorpholine represents an intriguing yet understudied molecule within the
vast family of morpholine derivatives. While direct experimental data is scarce, a wealth of
knowledge on the synthesis and application of substituted morpholines provides a solid
foundation for future research. This technical guide has outlined a plausible synthetic strategy,
anticipated characterization data, and potential therapeutic applications based on established
scientific principles.

The next logical steps in the exploration of 5-Ethyl-2-methylmorpholine would be:

o Synthesis and Characterization: The execution of a stereoselective synthesis to obtain all
four stereoisomers of 5-Ethyl-2-methylmorpholine, followed by their thorough
spectroscopic characterization.

» Biological Screening: A comprehensive biological evaluation of the individual sterecisomers
against a panel of relevant therapeutic targets, particularly in the areas of CNS disorders and
oncology.

o Structure-Activity Relationship (SAR) Studies: Should biological activity be identified, further
SAR studies could be conducted to optimize the potency and selectivity of this molecular
scaffold.

It is our hope that this guide will serve as a valuable resource and a catalyst for the scientific
community to unlock the full potential of 5-Ethyl-2-methylmorpholine and other novel
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morpholine derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Morpholine as a privileged structure: A review on the medicinal chemistry and
pharmacological activity of morpholine containing bioactive molecules - PubMed
[pubmed.ncbi.nim.nih.gov]

2. 5-ETHYL-2-METHYLMORPHOLINE | 743444-85-1 [chemicalbook.com]

3. 5-ethyl-2-methylmorpholine | CymitQuimica [cymitquimica.com]

4. PubChemLite - 5-ethyl-2-methylmorpholine (C7H15NO) [pubchemlite.lcsb.uni.lu]
5. pubs.acs.org [pubs.acs.org]

6. pubs.acs.org [pubs.acs.org]

7. [PDF] Efficient, stereoselective synthesis of trans-2,5-disubstituted morpholines. |
Semantic Scholar [semanticscholar.org]

8. pubs.acs.org [pubs.acs.org]

9. Efficient, stereoselective synthesis of trans-2,5-disubstituted morpholines - PubMed
[pubmed.ncbi.nlm.nih.gov]

10. mdpi.com [mdpi.com]
11. researchgate.net [researchgate.net]

12. Occurrence of Morpholine in Central Nervous System Drug Discovery - PMC
[pmc.ncbi.nim.nih.gov]

13. pubs.acs.org [pubs.acs.org]

14. e3s-conferences.org [e3s-conferences.org]

15. mdpi.com [mdpi.com]

16. nmu-mi.newlook.safecollegessds.com [nmu-mi.newlook.safecollegessds.com]
17. fishersci.ca [fishersci.ca]

To cite this document: BenchChem. [An In-depth Technical Guide to 5-Ethyl-2-
methylmorpholine]. BenchChem, [2026]. [Online PDF]. Available at:

© 2026 BenchChem. All rights reserved. 11/12 Tech Support


https://www.benchchem.com/product/b1273580?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/31512284/
https://pubmed.ncbi.nlm.nih.gov/31512284/
https://pubmed.ncbi.nlm.nih.gov/31512284/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB71489355.htm
https://cymitquimica.com/products/10-F512206/743444-85-1/5-ethyl-2-methylmorpholine/
https://pubchemlite.lcsb.uni.lu/e/compound/3613548
https://pubs.acs.org/doi/10.1021/ol049861t
https://pubs.acs.org/doi/pdf/10.1021/ol049861t
https://www.semanticscholar.org/paper/Efficient%2C-stereoselective-synthesis-of-Lanman-Myers/8f4e4af8a904ec1bc640aab93e71cd8933806353
https://www.semanticscholar.org/paper/Efficient%2C-stereoselective-synthesis-of-Lanman-Myers/8f4e4af8a904ec1bc640aab93e71cd8933806353
https://pubs.acs.org/doi/10.1021/op400101p
https://pubmed.ncbi.nlm.nih.gov/15012096/
https://pubmed.ncbi.nlm.nih.gov/15012096/
https://www.mdpi.com/1420-3049/22/8/1374
https://www.researchgate.net/publication/327793439_Synthesis_and_Characterization_of_Some_New_Morpholine_Derivatives
https://pmc.ncbi.nlm.nih.gov/articles/PMC7877733/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7877733/
https://pubs.acs.org/doi/10.1021/acschemneuro.0c00729
https://www.e3s-conferences.org/articles/e3sconf/pdf/2024/86/e3sconf_rawmu2024_01051.pdf
https://www.mdpi.com/2072-6694/17/5/759
https://nmu-mi.newlook.safecollegessds.com/document/repo/1a0db0e4-2dcf-439f-b807-5e138100a883
https://www.fishersci.ca/store/msds?partNumber=AC127155000&productDescription=n-methylmorpholine-99-thermo-scientific&language=en&countryCode=CA
https://www.benchchem.com/product/b1273580/docs#an-in-depth-technical-guide-to-5-ethyl-2-methylmorpholine
https://www.benchchem.com/product/b1273580/docs#an-in-depth-technical-guide-to-5-ethyl-2-methylmorpholine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273580?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b1273580/docs#an-in-depth-technical-guide-to-5-
ethyl-2-methylmorpholine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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